Cas no 311309-25-8 (RFRP-1(human))

• Product Name: RFRP-1(human)
• CAS No: 311309-25-8
• MF: C₆₇H₁₀₁N₁₉O₁₄S
• MW: 1428.7027528286
• CID: 4645158
• PubChem ID: 71462794
• Update Time: 2025-06-10

RFRP-1(human) Chemical and Physical Properties

Names and Identifiers

• SER-LEU-ASN-PHE-GLU-GLU-LEU-LYS-ASP-TRP-GLY-PRO-LYS-ASN-VAL-ILE-LYS-MET-SER-THR-PRO-ALA-VAL-ASN-LYS-MET-PRO-HIS-SER-PHE-ALA-ASN-LEU-PRO-LEU-ARG-PHE-NH2
• RFRP-1 (HUMAN)
• RFAMIDE-RELATED PEPTIDE-1 (HUMAN)
• H-Met-Pro-His-Ser-Phe-Ala-Asn-Leu-Pro-Leu-Arg-Phe-NH2
• MET-PRO-HIS-SER-PHE-ALA-ASN-LEU-PRO-LEU-ARG-PHE-NH2
• RFRP-1(human)
• RFRP-1(A.A.sequenceMPHSFANLPLRF)
• AKOS027470253
• DA-77428
• G13418
• 311309-25-8
• CHEMBL2181308
• PD079862

• Inchi： 1S/C67H101N19O14S/c1-37(2)28-46(59(93)77-44(20-13-24-74-67(71)72)57(91)78-45(55(70)89)30-40-16-9-7-10-17-40)81-64(98)53-22-15-26-86(53)66(100)50(29-38(3)4)83-61(95)49(33-54(69)88)79-56(90)39(5)76-58(92)47(31-41-18-11-8-12-19-41)80-62(96)51(35-87)84-60(94)48(32-42-34-73-36-75-42)82-63(97)52-21-14-25-85(52)65(99)43(68)23-27-101-6/h7-12,16-19,34,36-39,43-53,87H,13-15,20-33,35,68H2,1-6H3,(H2,69,88)(H2,70,89)(H,73,75)(H,76,92)(H,77,93)(H,78,91)(H,79,90)(H,80,96)(H,81,98)(H,82,97)(H,83,95)(H,84,94)(H4,71,72,74)/t39-,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-/m0/s1
• InChI Key： STXUPUZSJMRDJT-IWPKOFGPSA-N
• SMILES： C(N)(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CC(C)C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H](C)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CO)NC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CCSC)N

Computed Properties

• Exact Mass: 1427.74961015g/mol
• Monoisotopic Mass: 1427.74961015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 101
• Rotatable Bond Count: 41
• Complexity: 2840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 553Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on RFRP-1(human)

Recent Advances in the Study of 311309-25-8 and RFRP-1(human): Implications for Neuroendocrine Research and Therapeutics

The compound 311309-25-8 and the peptide RFRP-1(human) have recently garnered significant attention in the field of neuroendocrine research. 311309-25-8, a small molecule with potential modulatory effects on neuropeptide systems, has been investigated for its role in regulating reproductive and metabolic functions. Concurrently, RFRP-1(human), a member of the RFamide-related peptide family, has emerged as a critical regulator of gonadotropin-releasing hormone (GnRH) neurons, offering new insights into the control of reproductive physiology.

Recent studies have focused on elucidating the molecular mechanisms underlying the interaction between 311309-25-8 and RFRP-1(human). A 2023 study published in *Journal of Neuroendocrinology* demonstrated that 311309-25-8 can potentiate the inhibitory effects of RFRP-1(human) on GnRH secretion in vitro, suggesting a synergistic role in the hypothalamic-pituitary-gonadal axis. This finding has important implications for the development of novel therapeutics targeting reproductive disorders such as polycystic ovary syndrome (PCOS) and hypogonadotropic hypogonadism.

In addition to its reproductive effects, RFRP-1(human) has been implicated in the regulation of stress responses and energy homeostasis. A groundbreaking 2024 study in *Nature Communications* revealed that 311309-25-8 administration in animal models led to altered RFRP-1(human) expression patterns in the hypothalamus, correlating with changes in stress-related behaviors and metabolic parameters. These findings highlight the potential of targeting the 311309-25-8/RFRP-1(human) axis for treating stress-related disorders and metabolic syndromes.

From a technical perspective, advances in peptide synthesis and small molecule characterization have enabled more detailed investigations of the 311309-25-8/RFRP-1(human) system. Recent improvements in mass spectrometry techniques have allowed for precise quantification of RFRP-1(human) levels in biological samples, while nuclear magnetic resonance (NMR) studies have provided structural insights into the interaction between 311309-25-8 and RFRP-1(human) at the atomic level.

The therapeutic potential of targeting this system is further supported by recent preclinical trials. A 2023 study in *Endocrinology* reported that combination therapy using 311309-25-8 analogs and RFRP-1(human) mimetics showed promising results in animal models of obesity and type 2 diabetes, with significant improvements in glucose tolerance and insulin sensitivity. These findings suggest that modulation of this neuroendocrine pathway may represent a novel approach for metabolic disorder treatment.

Despite these advances, several challenges remain in translating these findings to clinical applications. The blood-brain barrier permeability of 311309-25-8 and the stability of RFRP-1(human) in circulation present significant hurdles for drug development. Recent research has focused on developing modified versions of these compounds with improved pharmacokinetic properties, including PEGylated RFRP-1(human) analogs and 311309-25-8 derivatives with enhanced bioavailability.

Looking forward, the integration of omics technologies promises to further unravel the complexities of the 311309-25-8/RFRP-1(human) system. Ongoing studies employing single-cell RNA sequencing and proteomic approaches aim to identify novel downstream effectors and signaling pathways involved in this regulatory network. Such comprehensive analyses may reveal additional therapeutic targets and biomarkers for personalized medicine approaches in neuroendocrine disorders.